Cas no 94371-89-8 (1,2-Diphenylethane-d14)

• Product Name: 1,2-Diphenylethane-d14
• CAS No: 94371-89-8
• MF: C₁₄H₁₄
• MW: 196.347227573395
• CID: 798574
• PubChem ID: 12204149
• Update Time: 2025-10-28

1,2-Diphenylethane-d14 Chemical and Physical Properties

Names and Identifiers

• Benzene-d5,6,6'-(1,2-ethanediyl-1,1,2,2-d4)bis- (9CI)
• 1,2-DIPHENYLETHANE-D14
• 94371-89-8
• 1,2,3,4,5-Pentadeuterio-6-[1,1,2,2-tetradeuterio-2-(2,3,4,5,6-pentadeuteriophenyl)ethyl]benzene
• HY-78004S
• D97876
• CS-0567940
• 1,2-Diphenylethane-d14

• Inchi： 1S/C14H14/c1-3-7-13(8-4-1)11-12-14-9-5-2-6-10-14/h1-10H,11-12H2/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D,11D2,12D2
• InChI Key： QWUWMCYKGHVNAV-BOAKRTBXSA-N
• SMILES： C([2H])([2H])(C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])C([2H])([2H])C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 196.197
• Monoisotopic Mass: 196.197
• Isotope Atom Count: 14
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0A^2

Additional information on 1,2-Diphenylethane-d14

Introduction to 1,2-Diphenylethane-d14 and Its Applications in Modern Chemical Research

1,2-Diphenylethane-d14, with the CAS number 94371-89-8, is a deuterated derivative of 1,2-diphenylethane, a compound of significant interest in the field of organic chemistry and pharmaceutical research. This isotope-labeled compound has garnered attention due to its unique properties and its potential applications in various scientific domains, particularly in the study of molecular interactions and metabolic pathways. The introduction of deuterium atoms into the molecular structure not only modifies its physical and chemical properties but also enhances its utility as a tool in analytical chemistry and drug development.

The molecular structure of 1,2-Diphenylethane-d14 consists of two phenyl groups attached to a butane backbone, with deuterium atoms replacing hydrogen atoms at the 1 and 2 positions. This modification imparts a higher molecular weight and alters the NMR (Nuclear Magnetic Resonance) spectra, making it an invaluable asset for spectroscopic studies. The deuterated version allows researchers to distinguish this compound from its non-deuterated counterparts, facilitating more precise analysis in complex mixtures.

In recent years, the demand for isotope-labeled compounds has surged due to their role in advancing understanding at the molecular level. 1,2-Diphenylethane-d14 is particularly useful in studying enzyme kinetics and metabolic processes. Its incorporation into biochemical pathways enables researchers to track the movement of molecules with high fidelity, which is crucial for drug discovery and development. For instance, deuterated compounds are often used as tracers to investigate how enzymes interact with substrates and products, providing insights that are unattainable with non-deuterated analogs.

The pharmaceutical industry has also recognized the potential of 1,2-Diphenylethane-d14 in developing new therapeutic agents. By incorporating deuterium atoms into drug candidates, researchers can modulate their metabolic stability and pharmacokinetic properties. This approach, known as deuterium labeling, has been shown to enhance the efficacy and reduce side effects of several drugs. For example, studies have demonstrated that deuterium-labeled versions of antiviral medications exhibit improved durability against viral resistance mechanisms. Similarly, 1,2-Diphenylethane-d14 could serve as a precursor or intermediate in synthesizing novel pharmaceuticals with enhanced therapeutic profiles.

Advances in mass spectrometry techniques have further amplified the utility of 1,2-Diphenylethane-d14. High-resolution mass spectrometry (HRMS) allows for the precise identification and quantification of this compound in complex samples. This capability is particularly valuable in environmental monitoring and food safety analysis, where trace levels of specific compounds need to be detected. Additionally, 1,2-Diphenylethane-d14 can be employed in metabolomics studies to profile metabolic changes in biological systems under various conditions.

The synthesis of 1,2-Diphenylethane-d14 presents unique challenges due to the need for precise control over deuterium incorporation. Traditional synthetic routes may require specialized equipment and conditions to achieve high isotopic purity. However, recent innovations in catalytic hydrogenation have made it possible to produce deuterated compounds more efficiently and cost-effectively. These advancements have democratized access to isotope-labeled materials like 1,2-Diphenylethane-d14, enabling broader research applications across multiple disciplines.

In conclusion,1,2-Diphenylethane-d14 (CAS no. 94371-89-8) represents a significant advancement in chemical research tools. Its unique properties make it an indispensable asset for spectroscopic studies、metabolic research、and pharmaceutical development。 As scientific understanding evolves，the demand for high-quality isotope-labeled compounds like this one will continue to grow，driving innovation across various fields.